2-Hydroxyundecanoic acid
Overview
Description
2-Hydroxyundecanoic acid (2-HUA) is a long-chain fatty acid that has gained significant attention in recent years due to its potential as a therapeutic agent in various scientific research applications. It is a naturally occurring fatty acid that is found in human milk, and it has been shown to possess antimicrobial, anti-inflammatory, and antioxidant properties.
Scientific Research Applications
Synthesis and Derivative Formation
The chemo-enzymatic synthesis of 11-hydroxyundecanoic acid, a derivative of 2-hydroxyundecanoic acid, has been investigated. This process involves the transformation of ricinoleic acid into various derivatives, including 11-hydroxyundecanoic acid, which can then be converted into 1,11-undecanedioic acid under mild reaction conditions. This synthesis utilizes recombinant Escherichia coli cells and has potential applications in green chemistry (Jang et al., 2016).
Polymerization Processes
This compound has been used in the enzyme-catalysed condensation polymerization process. This process, employing the lipase from Candida cylindracea, can yield polyesters with molecular weights up to 35,000. The study of this polymerization process offers insights into the development of higher molecular weight polyesters (O'Hagan & Zaidi, 1994).
Structural Analysis
Research has been conducted on the structural and reactivity aspects of hydroxyaliphatic acids, including this compound. Studies involve exploring stereo effects and electronic structure analysis, offering valuable information for teaching and understanding the properties of these compounds (Xu Jin-sheng, 2007).
Application in Nanotechnology
Studies on the surface charge of nanoparticles, including those modified with this compound derivatives, have been explored to assess their impact on cellular uptake and biocompatibility. These studies are crucial for understanding the applications of nanoparticles in areas like gene delivery and intracellular drug delivery (Chen et al., 2011).
Antimicrobial Components
Research into the antimicrobial components from endophytic fungi, including compounds related to this compound, has shown modest inhibitory effects on bacteria like Saphylococcus aureus. This points to potential applications in the development of new antimicrobial agents (Yanbo Zeng et al., 2012).
Environmental and Biological Studies
Studies have also been conducted on the identification and role of 2-hydroxy acids in various environmental and biological contexts, including their presence in microalgae and atmospheric processes. These studies contribute to our understanding of the environmental impact and biological roles of 2-hydroxy acids (Matsumoto et al., 1984; Martinelango et al., 2007).
Mechanism of Action
Target of Action
2-Hydroxyundecanoic acid is a natural compound produced through the leucine degradation pathway . It has been found to exhibit antibacterial efficacy against some important bacteria associated with food quality and safety . The primary targets of this compound are the bacterial cell membranes .
Mode of Action
The mode of action of this compound involves penetration of the bacterial cell membranes . This leads to depolarization, rupture of membranes, subsequent leakage of cellular contents, and ultimately cell death . This mechanism of action makes this compound effective in inhibiting the growth of both Gram-positive and Gram-negative bacteria .
Biochemical Pathways
It is known that the compound is produced through the leucine degradation pathway
Result of Action
The result of this compound’s action is the inhibition of bacterial growth. By penetrating and depolarizing the bacterial cell membranes, it causes the cells to rupture and die . This can prevent the spoilage of food and improve food safety .
Action Environment
The efficacy and stability of this compound can be influenced by various environmental factors. For instance, the sensitivity of many compounds to light and heat can lead to their degradation and, consequently, the loss of their bioactivities . .
Biochemical Analysis
Biochemical Properties
It is known to be a medium-chain fatty acid
Molecular Mechanism
As a medium-chain fatty acid, it may exert its effects at the molecular level through interactions with biomolecules, potential enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
As a medium-chain fatty acid, it may be involved in fatty acid metabolism .
properties
IUPAC Name |
2-hydroxyundecanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22O3/c1-2-3-4-5-6-7-8-9-10(12)11(13)14/h10,12H,2-9H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MNRBGFKCVTVNBA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCC(C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90415245 |
Source
|
| Record name | 2-hydroxyundecanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90415245 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
19790-86-4 |
Source
|
| Record name | 2-hydroxyundecanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90415245 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-hydroxyundecanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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